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Compound of Interest

Compound Name: 3-Chloro-5-ethoxybenzaldehyde

Cat. No.: B8086495

Get Quote

Operational Guide: Handling 3-Chloro-5-
ethoxybenzaldehyde
Chemical Profile & Risk Assessment
3-Chloro-5-ethoxybenzaldehyde is a halogenated aromatic aldehyde used primarily as an

intermediate in the synthesis of complex pharmaceutical scaffolds and agrochemicals.[1] Its

reactivity is defined by the electrophilic carbonyl group and the lipophilic chloro-ethoxy

substitution pattern.[2]
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Property
Value
(Approximate/Analogous)

Operational Implication

Formula C₉H₉ClO₂
Halogenated organic waste

stream required.[1][2][3][4][5]

MW 184.62 g/mol
Calculation basis for

stoichiometry.[2]

Physical State Solid (Low melting point) or Oil

May exist as a supercooled

liquid; handle with solids-

handling tools but prepare for

liquid transfer.[1][2]

Solubility DCM, EtOAc, DMSO, Alcohols
Lipophilic: Readily penetrates

skin barriers.[2]

Reactivity Air-sensitive (Oxidation)

Must store under Inert

Atmosphere (N₂/Ar). Oxidizes

to 3-chloro-5-ethoxybenzoic

acid upon air exposure.[1][2]

GHS Hazard Identification
Signal Word:WARNING

H315: Causes skin irritation.[2][6][7]

H319: Causes serious eye irritation.[2][6][7][8]

H335: May cause respiratory irritation.[2][6][7][8]

Sensitization Risk: Aldehydes are known sensitizers.[2] Minimizing inhalation and skin

contact is critical to prevent acquired hypersensitivity.[2]

Personal Protective Equipment (PPE) Matrix
Do not rely on generic "safety gear."[2] The lipophilic nature of this compound requires specific

barrier protection.[2]
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Activity Hand Protection
Eye/Face
Protection

Body/Respiratory

Weighing/Transfer

(Solid)

Double Nitrile (0.11

mm min).[1][2]

Change immediately if

splashed.[2][9]

Chemical Splash

Goggles. Safety

glasses are

insufficient for

powders/dust.[2]

Lab coat + N95

Respirator (if outside

hood) or Fume Hood

(Preferred).[2]

Synthesis/Solution

Handling

Laminate (Silver

Shield) or Viton

recommended for

prolonged contact.[1]

Double Nitrile

acceptable for

incidental splash only.

[2]

Chemical Splash

Goggles + Face

Shield (if >500mL

volume).[2]

Chemical-resistant

apron.[2][3] Work

strictly in Fume Hood.

Spill Cleanup
Butyl Rubber or Silver

Shield (Laminate).[1]

Full-face Respirator

(OV/P100 cartridges)

if outside ventilation.

[1][2]

Tyvek suit

recommended for

large spills (>100g).[2]

Pro-Tip: Benzyl chlorides and related benzaldehydes can permeate standard nitrile gloves in

<15 minutes if dissolved in solvents like DCM.[2] Always double glove when handling solutions.

Operational Protocols
A. Storage & Stability

Atmosphere: Store under Nitrogen or Argon. The aldehyde proton is susceptible to

autoxidation.[2]
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Temperature: Refrigerate (2–8°C).

Container: Amber glass vials with Teflon-lined caps. Avoid metal containers which may

catalyze decomposition.[2]

B. Weighing & Solubilization Workflow
Equilibrate: Allow the container to reach room temperature before opening to prevent water

condensation (which accelerates degradation).[2]

Environment: Weigh inside a chemical fume hood. If using a balance outside the hood, use a

closed weighing vessel (tare the vial, add solid in hood, close, weigh).

Dissolution: Add solvent slowly. Exothermic dissolution is unlikely, but solvation in alcohols

may be slightly warm.[2]

C. Waste Disposal
Stream:Halogenated Organic Waste. Do not mix with acid waste (potential for

polymerization) or oxidizing waste.[2]

Quenching (Trace Residues): Rinse glassware with acetone, then wash with a dilute sodium

bisulfite (NaHSO₃) solution to form the water-soluble bisulfite adduct, reducing volatility

before final cleaning.[1][2]

Emergency Response: Spill & Exposure
Spill Decision Logic

Minor Spill (<5 g/mL): Absorb with vermiculite or spill pads.[2] Wipe area with acetone.[2]

Major Spill (>50 g/mL): Evacuate area.[2] Ventilate. Wear Full PPE (including respiratory

protection).[2]

Exposure First Aid
Skin: Wash with soap and water for 15 minutes.[2][6] Do not use alcohol (increases skin

absorption).[2]
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Eyes: Rinse with water for 15 minutes, lifting eyelids.[2][6][8] Seek medical attention

immediately.

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel

only).[2]

Visual Workflow: Safe Handling Logic
The following diagram outlines the decision process for handling 3-Chloro-5-
ethoxybenzaldehyde to ensure containment and purity.

Solid / Powder Handling Solution / Oil Handling

Start: Handling 3-Chloro-5-ethoxybenzaldehyde

Check Physical State

Weigh in Fume Hood
(Avoid Dust Generation)

Solid

Transfer via Syringe/Cannula
(Inert Atmosphere)

Oil/Liquid

Transfer to Reaction Vessel
(Use Powder Funnel)

Purge Headspace with N2/Ar
(Prevent Oxidation)

Dissolve in Anhydrous Solvent
(DCM / THF)

Seal & Store @ 2-8°C
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Click to download full resolution via product page

Figure 1: Decision tree for maintaining chemical integrity and safety during handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8086495/docs#personal-protective-equipment-for-
handling-3-chloro-5-ethoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b8086495/docs#personal-protective-equipment-for-handling-3-chloro-5-ethoxybenzaldehyde
https://www.benchchem.com/product/b8086495/docs#personal-protective-equipment-for-handling-3-chloro-5-ethoxybenzaldehyde
https://www.benchchem.com/product/b8086495?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8086495?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

